Cas no 651724-38-8 (2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl-)
651724-38-8 structure
Product Name:2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl-
CAS No:651724-38-8
MF:C33H23N3
MW:461.555827379227
CID:404248
PubChem ID:12072846
Update Time:2025-04-19
2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl- Chemical and Physical Properties
Names and Identifiers
-
- 2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl-
- 4-[4-(4-phenylphenyl)phenyl]-2,6-dipyridin-2-ylpyridine
- DTXSID40477010
- 651724-38-8
-
- Inchi: 1S/C33H23N3/c1-2-8-24(9-3-1)25-12-14-26(15-13-25)27-16-18-28(19-17-27)29-22-32(30-10-4-6-20-34-30)36-33(23-29)31-11-5-7-21-35-31/h1-23H
- InChI Key: BHQXPNGALWEXTB-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC=CN=2)=CC(=CC=1C1C=CC=CN=1)C1C=CC(=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1
Computed Properties
- Exact Mass: 461.18939
- Monoisotopic Mass: 461.189197746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 36
- Rotatable Bond Count: 5
- Complexity: 617
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.67
2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
651724-38-8 (2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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